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Compound of Interest

Compound Name: DPM-1001

CAS No.: 1471172-29-8

Cat. No.: B15578887

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro copper chelation capabilities of

DPM-1001 against other established copper chelators. The information presented herein is

supported by experimental data to aid in the evaluation of DPM-1001 for research and

development purposes.

Executive Summary
DPM-1001 has been identified as a potent and highly selective copper chelator with a strong

binding affinity, as demonstrated by in vitro studies.[1][2] Its mechanism of action involves a

specific chemical moiety responsible for copper binding, while another part of the molecule

confers its high selectivity for copper over other metal ions. This guide will delve into the

quantitative data available for DPM-1001 and compare it with alternative copper chelators,

namely the clinically used drug Trientine and a class of naturally occurring compounds known

as flavonoids.
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The efficacy of a chelator is often quantified by its binding affinity to the target ion. For DPM-
1001, this has been determined using a radiolabeled copper binding assay.

Table 1: In Vitro Copper Chelation Profile of DPM-1001

Compound Assay Method Parameter Value

DPM-1001
Radiolabeled Copper

(⁶⁴Cu) Binding
K_d 75 nM

K_d (Dissociation Constant): A lower K_d value indicates a higher binding affinity.

For a comparative perspective, the following table presents data for DPM-1001 alongside other

copper chelators. It is important to note that the experimental methods used to evaluate these

compounds differ, which may influence the resulting values.

Table 2: Comparative In Vitro Copper Chelation Data
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Compound Assay Method Parameter Value/Observation

DPM-1001
Radiolabeled Copper

(⁶⁴Cu) Binding
K_d 75 nM

Trientine
Spectrophotometry

(Hematoxylin assay)
ER₅₀

Less potent than

some flavonoids

under acidic

conditions, but

effective at

physiological pH.[3][4]

[5][6][7]

3-Hydroxyflavone
Spectrophotometry

(Hematoxylin assay)
ER₅₀

More potent than

Trientine in acidic

environments.[3][4][5]

[6][7]

Kaempferol
Spectrophotometry

(Hematoxylin assay)
ER₅₀

More potent than

Trientine in acidic

environments.[3][4][5]

[6][7]

Baicalein
Spectrophotometry

(Hematoxylin assay)
ER₅₀

More potent than

Trientine in acidic

environments.[3][4][5]

[6][7]

ER₅₀: The effective ratio of chelator to copper that results in 50% chelation. A lower ER₅₀

indicates higher efficiency.

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of experimental

findings. Below are outlines of the key experimental approaches used to assess copper

chelation.
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Spectrophotometric Assay for Copper Chelation (e.g.,
Hematoxylin Assay)
This method relies on a colorimetric indicator to quantify the amount of free copper ions in a

solution after the addition of a chelating agent.

Principle: A chelating agent will bind to copper ions (Cu²⁺), preventing them from reacting with

a colorimetric indicator (e.g., hematoxylin). The reduction in the color intensity of the copper-

indicator complex is proportional to the chelation capacity of the test compound.

Materials:

Test compound (e.g., flavonoids)

Copper sulfate (CuSO₄) solution

Hematoxylin solution

Buffer solutions (for pH control)

Spectrophotometer

Procedure:

Preparation of Solutions: Prepare stock solutions of the test compound, CuSO₄, and

hematoxylin in appropriate solvents.

Reaction Mixture: In a microplate well or cuvette, mix the test compound at various

concentrations with a fixed concentration of CuSO₄ in a buffered solution.

Incubation: Allow the mixture to incubate for a specified period (e.g., 2 minutes) to allow for

the chelation reaction to occur.

Addition of Indicator: Add the hematoxylin solution to the mixture. The non-chelated copper

ions will form a colored complex with hematoxylin.

Spectrophotometric Measurement: After a short incubation period (e.g., 3-4 minutes),

measure the absorbance of the solution at a specific wavelength (e.g., 590-610 nm,
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depending on the pH).[3][4][5][6][7]

Data Analysis: The percentage of copper chelated is calculated by comparing the

absorbance of the samples with a control (containing copper and indicator but no chelator).

The ER₅₀ value can then be determined.

Radiolabeled Copper (⁶⁴Cu) Binding Assay
This highly sensitive method directly measures the binding of a chelator to radioactive copper

ions.

Principle: The test compound is incubated with a known amount of radiolabeled copper (⁶⁴Cu).

The amount of ⁶⁴Cu bound to the compound is then separated from the unbound ⁶⁴Cu and

quantified using a radiation detector. This allows for the calculation of the dissociation constant

(K_d).

Materials:

Test compound (e.g., DPM-1001)

Radiolabeled copper (⁶⁴CuCl₂)

Buffer solution

Separation method (e.g., size exclusion chromatography or filtration)

Radiation counter (e.g., gamma counter)

Procedure Outline:

Incubation: A constant concentration of the test compound is incubated with varying

concentrations of ⁶⁴CuCl₂ in a buffered solution.

Equilibration: The mixture is allowed to reach binding equilibrium.

Separation: The bound complex (e.g., DPM-1001-⁶⁴Cu) is separated from the free ⁶⁴Cu.

Quantification: The radioactivity of the bound and/or free fractions is measured.
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Data Analysis: The data is analyzed using saturation binding kinetics to determine the K_d.

Visualizations
Experimental Workflow for In Vitro Copper Chelation
Assay
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Experimental Workflow: In Vitro Copper Chelation Assay

Preparation

Reaction
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Caption: Workflow for in vitro copper chelation assays.
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Proposed Mechanism of DPM-1001 Copper Chelation

Proposed Mechanism of DPM-1001 Copper Chelation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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